Cas no 1213398-97-0 ((1S)-1-(isoquinolin-1-yl)ethan-1-amine)

• Product Name: (1S)-1-(isoquinolin-1-yl)ethan-1-amine
• CAS No: 1213398-97-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6505890
• PubChem ID: 64712412
• Update Time: 2024-01-13

(1S)-1-(isoquinolin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(isoquinolin-1-yl)ethan-1-amine
• EN300-3099048
• AKOS014039691
• 1213398-97-0

• Inchi： 1S/C11H12N2/c1-8(12)11-10-5-3-2-4-9(10)6-7-13-11/h2-8H,12H2,1H3/t8-/m0/s1
• InChI Key： OQHHJZSNZSTOQC-QMMMGPOBSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1[C@H](C)N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives